Cas no 55873-95-5 (2H-Pyran,3,6-dihydro-4-(4-methyl-3-penten-1-yl)-)

• Product Name: 2H-Pyran,3,6-dihydro-4-(4-methyl-3-penten-1-yl)-
• CAS No: 55873-95-5
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 370430
• PubChem ID: 91909
• Update Time: 2025-04-19

2H-Pyran,3,6-dihydro-4-(4-methyl-3-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran,3,6-dihydro-4-(4-methyl-3-penten-1-yl)-
• 4-(4-methylpent-3-enyl)-3,6-dihydro-2H-pyran
• 3,6-Dihydro-4-(4-methyl-3-penten-1-yl)-2H-pyran
• 4-(4-Methylpent-3-en-1-yl)-3,6-dihydro-2H-pyran
• DTXSID3069061
• 55873-95-5
• 2H-Pyran, 3,6-dihydro-4-(4-methyl-3-pentenyl)-
• 2H-Pyran, 3,6-dihydro-4-(4-methyl-3-penten-1-yl)-

• Inchi： 1S/C11H18O/c1-10(2)4-3-5-11-6-8-12-9-7-11/h4,6H,3,5,7-9H2,1-2H3
• InChI Key： MYKYXXPZMRLKPN-UHFFFAOYSA-N
• SMILES： O1CC=C(CC1)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids